Cas no 105479-87-6 (Bis(1,3-dithian-2-yl)methane-d2)

• Product Name: Bis(1,3-dithian-2-yl)methane-d2
• CAS No: 105479-87-6
• MF: C₉H₁₆S₄
• MW: 254.49566078186
• CID: 126731
• PubChem ID: 12280364
• Update Time: 2025-06-14

Bis(1,3-dithian-2-yl)methane-d2 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2-d,2,2'-methylenebis- (9CI)
• Bis(1,3-dithian-2-yl)methane-d2
• VU 0364770
• 2,2'-Methylenebis-1,3-dithiane-2-d
• AKOS030241016
• J-001431
• 2-deuterio-2-[(2-deuterio-1,3-dithian-2-yl)methyl]-1,3-dithiane
• DTXSID10483966
• 105479-87-6

• Inchi： 1S/C9H16S4/c1-3-10-8(11-4-1)7-9-12-5-2-6-13-9/h8-9H,1-7H2/i8D,9D
• InChI Key： DCJKPLNHQJEQOL-XETGXLELSA-N
• SMILES： S1CCCSC1([2H])CC1([2H])SCCCS1

Computed Properties

• Exact Mass: 254.02600
• Monoisotopic Mass: 254.02603870g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Refractive Index: 1.625
• PSA: 101.20000
• LogP: 3.76890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes

Additional information on Bis(1,3-dithian-2-yl)methane-d2

Research Briefing on Bis(1,3-dithian-2-yl)methane-d2 (CAS: 105479-87-6) in Chemical Biology and Pharmaceutical Applications

Bis(1,3-dithian-2-yl)methane-d2 (CAS: 105479-87-6) is a deuterated derivative of bis(1,3-dithian-2-yl)methane, a compound of significant interest in chemical biology and pharmaceutical research. This briefing synthesizes recent advancements in the synthesis, characterization, and applications of this compound, with a focus on its role as a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the unique properties of Bis(1,3-dithian-2-yl)methane-d2, particularly its utility in isotopic labeling and mechanistic studies. The incorporation of deuterium atoms enhances its stability and makes it a valuable tool for tracing reaction pathways and studying metabolic processes. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm the successful deuteration at the specified positions.

In pharmaceutical research, Bis(1,3-dithian-2-yl)methane-d2 has been explored as a precursor in the synthesis of deuterated drug candidates. The deuterium kinetic isotope effect (DKIE) associated with this compound can lead to improved metabolic stability and pharmacokinetic profiles of resulting drugs. Recent publications have demonstrated its application in the development of CNS-targeted therapeutics, where enhanced blood-brain barrier penetration and prolonged half-life are critical.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of Bis(1,3-dithian-2-yl)methane-d2. A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals reported an improved catalytic deuteration protocol that achieves >98% isotopic purity while maintaining high yield. This advancement addresses previous challenges in scalability and cost-effectiveness for industrial applications.

The compound's mechanism of action in biological systems continues to be an area of active investigation. Recent in vitro studies have revealed its potential as a modulator of thiol-dependent enzymatic processes, suggesting possible applications in targeting redox-sensitive pathways in cancer and inflammatory diseases. However, researchers caution that further in vivo validation is needed to fully understand its pharmacological potential and safety profile.

Looking forward, the research community anticipates expanded applications of Bis(1,3-dithian-2-yl)methane-d2 in fragment-based drug discovery and as a molecular probe for studying sulfur-containing biological systems. Several pharmaceutical companies have included this compound in their deuterated drug development pipelines, with preclinical studies expected to report findings in the coming year. The continued refinement of synthetic approaches and deeper mechanistic understanding will likely drive increased adoption of this versatile compound in both academic and industrial settings.